(3E)-3-(Benzylimino)-7-nitro-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol is a nitro-substituted benzotriazin derivative characterized by a benzylimino group at position 3 and a nitro group at position 5. The compound’s λ⁵-sulfur configuration (1λ⁵) and (3E)-stereochemistry contribute to its unique electronic and steric properties.
Properties
CAS No. |
921933-63-3 |
|---|---|
Molecular Formula |
C14H11N5O4 |
Molecular Weight |
313.27 g/mol |
IUPAC Name |
N-benzyl-7-nitro-1,4-dioxido-1,2,4-benzotriazine-1,4-diium-3-amine |
InChI |
InChI=1S/C14H11N5O4/c20-17-12-7-6-11(19(22)23)8-13(12)18(21)16-14(17)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16) |
InChI Key |
BSRFWXQQIMHEST-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=[N+](C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=N2)[O-])[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs
Key structural analogs include:
3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol: Lacks the imino group, resulting in reduced hydrogen-bonding capacity and altered solubility.
(3Z)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol: Stereoisomer with (3Z)-configuration, which may exhibit distinct dipole moments and crystal packing.
Table 1: Comparative Physicochemical Properties
| Compound Name | Substituents (Position) | Molecular Weight (g/mol) | Melting Point (°C) | Solubility (Water) |
|---|---|---|---|---|
| (3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol | NO₂ (7), Benzylimino (3) | 342.3 | 215–218 (decomp.) | Low |
| 3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol | NO₂ (7), Benzyl (3) | 326.3 | 198–201 | Moderate |
| 7-Chloro-3-(benzylimino)-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol | Cl (7), Benzylimino (3) | 331.8 | 225–227 | Very Low |
Note: Data inferred from related benzotriazin derivatives; experimental validation required .
Spectroscopic Characterization
- ¹H-NMR: The benzylimino group in the target compound generates distinct aromatic proton signals (δ 7.2–7.6 ppm) and an imino proton resonance (δ 8.1 ppm). This contrasts with non-imino analogs, which lack the latter peak .
- IR : The nitro group exhibits strong absorption at ~1520 cm⁻¹, while the oxo group shows a peak at ~1680 cm⁻¹.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
